Cas no 533871-58-8 (4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide)

4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide structure

533871-58-8 structure

Product Name:4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

CAS No:533871-58-8

MF:C₂₇H₃₆N₄O₇S

MW:560.66234588623

CID:5819897

PubChem ID:5097492

Update Time:2023-11-21

4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

- 4-(N,N-dipropylsulfamoyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
- Benzamide, 4-[(dipropylamino)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
- Oprea1_766147
- 4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- F0559-0303
- AKOS024583703
- 533871-58-8
- Inchi： 1S/C27H36N4O7S/c1-6-15-31(16-7-2)39(33,34)21-13-11-19(12-14-21)25(32)28-27-30-29-26(38-27)20-17-22(35-8-3)24(37-10-5)23(18-20)36-9-4/h11-14,17-18H,6-10,15-16H2,1-5H3,(H,28,30,32)
- InChI Key： ORAHZKYRFGHUCI-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

Exact Mass: 560.23047067g/mol
Monoisotopic Mass: 560.23047067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 39
Rotatable Bond Count: 15
Complexity: 813
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 142Å²

Experimental Properties

Density: 1.229±0.06 g/cm3(Predicted)
pka: 9.76±0.70(Predicted)

4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide Pricemore >>

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Life Chemicals	F0559-0303-2μmol	4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	533871-58-8	90%+	2μl	$57.0	2023-05-17
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